N-(2-methoxybenzyl)-2-phenoxypropanamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C17H19NO3/c1-13(21-15-9-4-3-5-10-15)17(19)18-12-14-8-6-7-11-16(14)20-2/h3-11,13H,12H2,1-2H3,(H,18,19)
• InChI Key: JVOHHWKEAAKPPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CC=C1OC)OC2=CC=CC=C2
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• Solubility: >42.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-methoxybenzyl)-2-phenoxypropanamide, also known as MPDP, is a synthetic compound that has been used in scientific research for its potential applications as a drug. MPDP is a member of the benzylaminoethanol family and has been shown to have a unique mechanism of action that makes it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of N-(2-methoxybenzyl)-2-phenoxypropanamide is not yet fully understood, but it is believed to involve modulation of the activity of the neurotransmitter systems in the brain. Specifically, N-(2-methoxybenzyl)-2-phenoxypropanamide has been shown to increase the release of serotonin and dopamine, two neurotransmitters that are involved in mood regulation.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-2-phenoxypropanamide has been shown to have a number of biochemical and physiological effects in animal models. For example, it has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. N-(2-methoxybenzyl)-2-phenoxypropanamide has also been shown to reduce inflammation in the brain, which may contribute to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxybenzyl)-2-phenoxypropanamide in lab experiments is its unique mechanism of action, which makes it a promising candidate for further study as a potential drug. However, one limitation is that its effects have only been studied in animal models, and further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(2-methoxybenzyl)-2-phenoxypropanamide. One area of interest is its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects in animal models. Another area of interest is its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models. Finally, further research is needed to determine the safety and efficacy of N-(2-methoxybenzyl)-2-phenoxypropanamide in humans, and to explore its potential use in combination with other drugs for the treatment of various conditions.

Synthesis Methods

N-(2-methoxybenzyl)-2-phenoxypropanamide can be synthesized through a multi-step process involving the reaction of 2-methoxybenzylamine with 2-bromo-1-phenylethanone, followed by reduction with sodium borohydride. The resulting intermediate is then treated with phosgene and ammonia to give the final product, N-(2-methoxybenzyl)-2-phenoxypropanamide.

Scientific Research Applications

N-(2-methoxybenzyl)-2-phenoxypropanamide has been studied for its potential use as a drug in the treatment of various conditions, including anxiety, depression, and Alzheimer's disease. In particular, N-(2-methoxybenzyl)-2-phenoxypropanamide has been shown to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for further study in humans.